Cas no 3435-23-2 (4-phenylpyrimidin-5-amine)

• Product Name: 4-phenylpyrimidin-5-amine
• CAS No: 3435-23-2
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 1066907
• PubChem ID: 53439036
• Update Time: 2025-04-23

4-phenylpyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-phenylpyrimidine
• 4-Phenyl-5-pyrimidinamine
• 4-phenylpyrimidin-5-amine
• 4-phenyl-pyrimidin-5-ylamine
• 5-Amino-4-phenyl-pyrimidin
• DTXSID30701679
• EN300-125714
• DQFRFPWGQVAOMT-UHFFFAOYSA-N
• DB-083377
• Z1255363264
• SCHEMBL15716828
• 3435-23-2
• AKOS022670134

• Inchi： 1S/C10H9N3/c11-9-6-12-7-13-10(9)8-4-2-1-3-5-8/h1-7H,11H2
• InChI Key： DQFRFPWGQVAOMT-UHFFFAOYSA-N
• SMILES： N1C=NC=C(C=1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 171.08000
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.80000
• LogP: 2.30700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-phenylpyrimidin-5-amine

5-Amino-4-phenylpyrimidine (CAS No. 3435-23-2): Properties, Applications, and Market Insights

5-Amino-4-phenylpyrimidine (CAS No. 3435-23-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical structure. As a pyrimidine derivative, it serves as a key intermediate in the synthesis of bioactive molecules, making it a focal point for scientists exploring novel drug candidates and crop protection agents. The compound's unique amino-phenyl-pyrimidine scaffold offers excellent opportunities for structural modifications, enabling tailored applications across multiple industries.

The molecular formula of 5-Amino-4-phenylpyrimidine is C₁₀H₉N₃, with a molecular weight of 171.20 g/mol. Its crystalline form typically appears as a white to off-white powder, soluble in common organic solvents like ethanol and dimethyl sulfoxide (DMSO). Recent studies highlight its thermal stability up to 200°C, making it suitable for high-temperature reactions in medicinal chemistry applications. Researchers particularly value its hydrogen bonding capacity through the amino group, which facilitates interactions with biological targets.

In pharmaceutical development, 5-Amino-4-phenylpyrimidine derivatives have shown promise in addressing current healthcare challenges. With growing interest in kinase inhibitors for cancer therapy, this compound serves as a building block for potential tyrosine kinase inhibitors. The COVID-19 pandemic has accelerated research into broad-spectrum antiviral agents, where modified phenylpyrimidine structures demonstrate activity against viral polymerases. Additionally, its structural similarity to purine bases makes it valuable for developing nucleoside analogs targeting emerging infectious diseases.

The agrochemical sector utilizes 5-Amino-4-phenylpyrimidine in developing next-generation plant growth regulators and pesticide intermediates. As sustainable agriculture gains momentum, researchers are exploring its potential in creating environmentally friendly crop protection solutions. The compound's ability to interfere with fungal sterol biosynthesis has led to investigations into novel fungicide formulations that address resistance issues in major crop pathogens.

Material science applications of 5-Amino-4-phenylpyrimidine are emerging, particularly in the development of organic semiconductors and coordination polymers. Its conjugated system and nitrogen-rich structure contribute to electron transport properties, making it interesting for OLED materials and molecular electronics. Recent patents highlight its incorporation into luminescent materials for display technologies and sensing applications.

Synthetic methodologies for 5-Amino-4-phenylpyrimidine continue to evolve, with green chemistry approaches gaining prominence. Modern catalytic amination techniques and microwave-assisted synthesis have improved yields while reducing environmental impact. The compound's commercial availability has increased significantly, with global suppliers offering various purity grades (98-99.5%) to meet diverse research needs. Current market analysis indicates growing demand from Asia-Pacific research institutions and contract manufacturing organizations.

Quality control of 5-Amino-4-phenylpyrimidine typically involves HPLC analysis, with specifications including residual solvent limits and heavy metal content. Storage recommendations emphasize protection from moisture and light in sealed containers at room temperature. Regulatory status varies by region, but most jurisdictions classify it as a standard research chemical without special handling requirements when used in laboratory settings.

Future research directions for 5-Amino-4-phenylpyrimidine include exploration of its metal-organic frameworks (MOFs) for gas storage applications and investigation of its photophysical properties for optoelectronic devices. The compound's versatility ensures its continued relevance across scientific disciplines, with particular growth expected in personalized medicine and smart agriculture applications.